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Compound of Interest

Compound Name: Bis(phenylthio)methane

Cat. No.: B1346630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Bis(phenylthio)methane Chemistry. This

resource is designed to provide you with comprehensive guidance on selecting the optimal

solvent for your reactions involving bis(phenylthio)methane, a versatile reagent in organic

synthesis. Here, you will find answers to frequently asked questions, detailed troubleshooting

guides for common experimental hurdles, and curated data to inform your experimental design.

Frequently Asked Questions (FAQs)
Q1: What is bis(phenylthio)methane and what are its primary applications in organic

synthesis?

Bis(phenylthio)methane, also known as formaldehyde diphenyl mercaptal, is a dithioacetal

commonly used as an acyl anion equivalent.[1][2] Its primary application lies in "umpolung"

(polarity inversion) chemistry, most notably in the Corey-Seebach reaction.[1][3] After

deprotonation of the acidic methylene proton, the resulting carbanion serves as a nucleophile

that can react with various electrophiles to form new carbon-carbon bonds, providing a

pathway to synthesize ketones, aldehydes, and other carbonyl-containing compounds.[1][3]

Q2: What are the key physical properties of bis(phenylthio)methane I should be aware of?
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Bis(phenylthio)methane is typically a light yellow crystalline powder.[4] Key physical

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₃H₁₂S₂ [5]

Molecular Weight 232.36 g/mol [5]

Melting Point 34-37 °C

Boiling Point 194 °C at 8 mmHg

Water Solubility Insoluble [4][6]

Q3: Which solvents are generally suitable for reactions involving bis(phenylthio)methane?

The choice of solvent is highly dependent on the specific reaction being performed. For the

crucial deprotonation step to form the nucleophilic anion, polar aprotic solvents are essential.

Tetrahydrofuran (THF) is the most commonly used solvent for this purpose as it effectively

solvates the lithium cation of the organolithium base (like n-butyllithium) and the resulting

lithiated bis(phenylthio)methane. Other ethereal solvents like diethyl ether can also be used.

For subsequent reactions and workup procedures, a wider range of solvents including

dichloromethane, toluene, and hexane may be employed.

Solvent Selection Guide
The selection of an appropriate solvent is critical for the success of reactions involving

bis(phenylthio)methane, particularly for the deprotonation and subsequent alkylation steps.

The following table provides a qualitative overview of the solubility of bis(phenylthio)methane
in various common laboratory solvents.
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Solvent Type Polarity
Solubility of
Bis(phenylthio
)methane

Notes

Tetrahydrofuran

(THF)
Polar Aprotic 4.0 Soluble

The most

common and

recommended

solvent for

deprotonation.

Diethyl Ether Polar Aprotic 2.8 Soluble

An alternative to

THF for

deprotonation,

though the lower

boiling point can

be a

consideration.

Dichloromethane

(DCM)
Polar Aprotic 3.1 Soluble

Often used for

workup and

purification. Not

suitable for

reactions with

organolithium

reagents.

Toluene Nonpolar 2.4 Soluble

Can be used in

some

subsequent

reactions and for

workup.

Hexane Nonpolar 0.1
Sparingly

Soluble

Generally used

as an anti-

solvent for

precipitation or

for

chromatography.
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Ethanol Polar Protic 4.3 Soluble

Not suitable for

deprotonation

reactions due to

the acidic

hydroxyl proton.

Can be used for

recrystallization.

[4]

Methanol Polar Protic 5.1 Soluble

Not suitable for

deprotonation

reactions.

N,N-

Dimethylformami

de (DMF)

Polar Aprotic 6.4 Soluble

May be used in

certain

subsequent

reactions, but

can react with

organolithium

reagents.

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic 7.2 Soluble

Generally not

recommended

for reactions with

organolithium

reagents due to

potential side

reactions.

Note: "Soluble" and "Sparingly Soluble" are qualitative assessments based on literature

mentions of their use in reactions and purification. Quantitative solubility data is not readily

available.

Troubleshooting Guides
Problem 1: Incomplete or No Deprotonation of
Bis(phenylthio)methane
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Symptoms:

No color change upon addition of n-butyllithium (the solution should typically turn yellow).

Quenching the reaction with an electrophile results in the recovery of starting material.

Potential Causes and Solutions:

Caption: Troubleshooting guide for incomplete deprotonation.

Problem 2: Low Yield in the Alkylation Step
Symptoms:

A complex mixture of products is observed by TLC or NMR.

A significant amount of unreacted lithiated bis(phenylthio)methane is present after the

addition of the electrophile.

Potential Causes and Solutions:
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Deprotonation

Alkylation

Workup and Purification

Dissolve bis(phenylthio)methane in anhydrous THF in a flame-dried, argon-flushed flask.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of n-butyllithium in hexanes via syringe.

Stir the resulting yellow solution at -78 °C for 1 hour.

Slowly add benzyl bromide to the anion solution at -78 °C.

Allow the reaction to warm to room temperature and stir for 2-4 hours.

Quench the reaction by adding saturated aqueous NH₄Cl solution.

Extract the aqueous layer with diethyl ether (3x).

Combine organic layers, wash with brine, and dry over MgSO₄.

Concentrate in vacuo and purify the crude product by column chromatography.

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346630?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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